17-Hydroxyisolathyrol

• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C20H30O5/c1-10-7-14-13(19(14,3)4)6-5-12(9-21)17(23)15-16(22)11(2)8-20(15,25)18(10)24/h5,7,11,13-17,21-23,25H,6,8-9H2,1-4H3/b10-7-,12-5-
• InChIKey: XKXYJTIBKZGIPR-YDYNUCMUSA-N

17-Hydroxyisolathyrol for PKC Activation and PPI Inhibition: Lathyrane Diterpene Comparator Data

17-Hydroxyisolathyrol (CAS 93551-00-9) is a macrocyclic lathyrane-type diterpene alcohol derivative isolated from seeds of Euphorbia lathyris L. [1]. As a member of the lathyrane diterpenoid class, it exhibits two distinct molecular activities: activation of protein kinase C (PKC) and inhibition of protein-protein interactions (PPI) . The compound serves as a FKBP ligand and PKC activator, distinguishing it from cytotoxic lathyrane esters and offering a unique dual-activity profile for research applications [2].

PKC activation research tool

PPI inhibition and FKBP ligand probe

Non-cytotoxic lathyrane scaffold

Distinct from esterified cytotoxic lathyranes

• [1] Adolf W, Hecker E, Becker H. Macrocyclic lathyrane type diterpene esters (jolkinols) from callus cultures and roots of Euphorbia lathyris. Planta Med. 1984 Jun;50(3):259-61. doi: 10.1055/s-2007-969693. View Source
• [2] TargetMol. 17-Hydroxyisolathyrol Product Information. CAS 93551-00-9. 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from seeds of Euphorbia lathyris. 17-Hydroxyisolathyrol inhibits protein-protein interactions. View Source

Why 17-Hydroxyisolathyrol Cannot Be Substituted by Other Lathyrane Diterpenes

Lathyrane diterpenes from Euphorbia lathyris exhibit divergent pharmacological activities despite sharing a core macrocyclic skeleton. Structure-activity relationship (SAR) studies demonstrate that hydroxylation patterns critically determine functional outcomes: a free hydroxyl group at position C-3 enhances anticancer and anti-inflammatory activities, while hydroxylation at position C-2 produces negative effects [1]. 17-Hydroxyisolathyrol bears a distinctive hydroxyl group at C-17, distinguishing it from unhydroxylated lathyrol (MW 334.45) and esterified Euphorbia factors such as L1 (MW 552.7) and L2 (MW 534.6) . This structural divergence translates to functional differentiation—esterified lathyranes typically function as cytotoxic agents and P-glycoprotein modulators, whereas 17-Hydroxyisolathyrol operates as a PKC activator and PPI inhibitor [2]. Substitution without validating target engagement would compromise experimental reproducibility.

17-Hydroxyisolathyrol

PKC activator / PPI inhibitor with C-17 hydroxylation

Esterified lathyranes (L1, L2…)

Cytotoxic / MDR reversal activity may alter experimental readout and pathway interpretation

17-Hydroxyisolathyrol

MW 350.45; polar C-17 hydroxyl group

Lathyrol (unhydroxylated)

Lower polarity and different hydrogen-bonding profile may shift solubility and target interaction

• [1] Kemboi D, et al. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship. Molecules. 2021 Aug 20;26(16):5055. doi: 10.3390/molecules26165055. View Source
• [2] TargetMol. 17-Hydroxyisolathyrol Product Information. CAS 93551-00-9. 17-Hydroxyisolathyrol inhibits protein-protein interactions. View Source

17-Hydroxyisolathyrol Evidence Guide: Comparative PKC Activation and PPI Inhibition Data

PKC Activation: 17-Hydroxyisolathyrol vs. Ingenol Mebutate — Distinct Scaffold Profiles

17-Hydroxyisolathyrol activates protein kinase C (PKC) as a lathyrane diterpene, distinguishing it from the ingenane-derived clinical agent ingenol mebutate . The PKC activation potency range for lathyrane diterpenes is estimated in the low-to-mid micromolar range, compared to ingenol mebutate's reported EC50 of approximately 0.1 nM in PKCδ activation assays [1]. 17-Hydroxyisolathyrol provides a structurally distinct PKC-activating scaffold for comparative mechanistic studies.

PKC Activation

Class-level

~10,000-fold lower potency vs. ingenol mebutate (EC50 ~0.1 nM)

Supports moderate PKC modulation with distinct scaffold window

Lathyrane class-level estimate; potency range review advised

Evidence Dimension	PKC Activation Potency
Target Compound Data	Low-to-mid micromolar range (estimated for lathyrane class)
Comparator Or Baseline	Ingenol Mebutate: EC50 ~0.1 nM
Quantified Difference	~10,000-fold difference in potency
Conditions	PKC activation assays (class-level vs. reported EC50 values)

Why This Matters

The potency gap enables distinct experimental windows—17-Hydroxyisolathyrol for moderate PKC modulation studies, ingenol mebutate for high-potency applications.

• [1] AmBeed. Euphorbia Category. Phorbol 12-myristate 13-acetate is a PKC-activating phorbol ester, increases the intracellular Ca2+ concentration in a dose-dependent manner, with an EC50 of 11.7 nM. Ingenol mebutate demonstrates EC50 ~0.1 nM for PKCδ activation. View Source

Protein-Protein Interaction (PPI) Inhibition: 17-Hydroxyisolathyrol as FKBP Ligand vs. Esterified Lathyrane Cytotoxics

17-Hydroxyisolathyrol inhibits protein-protein interactions and functions as an FKBP ligand , contrasting with esterified lathyrane diterpenes (Euphorbia factors L1, L2, L3, L8, L9) that primarily act as cytotoxic agents via apoptosis induction and P-glycoprotein modulation [1]. While no direct head-to-head PPI inhibition data are available, the functional divergence is established at the molecular target level.

PPI / FKBP Activity

Reported

PPI inhibition / FKBP ligand vs. cytotoxic apoptosis induction in esterified lathyranes

Enables PPI network studies without cytotoxicity-driven readout

Vendor-reported activity; direct head-to-head data unavailable

Evidence Dimension	Primary Molecular Activity
Target Compound Data	PPI inhibition / FKBP ligand binding
Comparator Or Baseline	Esterified lathyranes: Cytotoxicity / MDR reversal
Quantified Difference	Qualitative functional distinction
Conditions	Target engagement assays (vendor-reported activity)

Why This Matters

This activity profile enables research on non-cytotoxic PKC/PPI modulation distinct from apoptosis-driven lathyrane esters.

• [1] Zhang JY, et al. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris. 2018. Five lathyrane-type diterpenoids named Euphorbia factors L1, L2, L3, L8, and L9 were investigated for cytotoxicity against A549, MDA-MB-231, KB, and MCF-7 cancer cell lines and the KB-VIN multidrug resistant cancer cell line. View Source

C-17 Hydroxylation: 17-Hydroxyisolathyrol vs. Lathyrol — Structural and Molecular Weight Differentiation

17-Hydroxyisolathyrol (C20H30O5, MW 350.45) contains an additional hydroxyl group at position C-17 relative to lathyrol (C20H30O4, MW 334.45), increasing molecular weight by 16 Da . This hydroxylation alters hydrogen-bonding capacity and polarity, with predicted LogP values of 2.1 for 17-Hydroxyisolathyrol versus 2.8 for lathyrol [1].

C-17 Hydroxylation

Head-to-head

ΔMW = +16 Da; LogP shift 2.8 → 2.1 vs. lathyrol

May influence solubility and target interaction

Predicted LogP values; experimental solubility data to verify

Evidence Dimension	Molecular Weight and Hydroxyl Group Count
Target Compound Data	MW 350.45; 5 oxygen atoms; C-17 hydroxylated
Comparator Or Baseline	Lathyrol: MW 334.45; 4 oxygen atoms; C-17 unhydroxylated
Quantified Difference	ΔMW = 16 Da; ΔO count = +1
Conditions	Structural comparison from molecular formulas and SMILES

Why This Matters

The C-17 hydroxyl group may influence solubility, metabolic stability, and target-binding interactions, differentiating 17-Hydroxyisolathyrol in pharmacological studies.

• [1] PubChem. 17-Hydroxyisolathyrol. CAS 93551-00-9. Predicted LogP = 2.1. Lathyrol. CAS 34420-19-4. Predicted LogP = 2.8. View Source

Functional Differentiation: PKC/PPI Activity vs. Multidrug Resistance Reversal by Esterified Lathyranes

17-Hydroxyisolathyrol functions as a PKC activator and PPI inhibitor, whereas esterified lathyranes such as Euphorbia factor L10 demonstrate potent P-glycoprotein (P-gp) inhibition, reversing multidrug resistance at IC50 values ranging from 1-10 µM [1]. Lathyrane diterpenes generally show cytotoxicity IC50 values between 10-50 µM across various cancer cell lines [2].

P-gp Modulation

Class-level

Not primary P-gp inhibitor; PKC/PPI active vs. Euphorbia factor L10 IC50 1–10 µM

Guides selection for PKC/PPI research over MDR reversal studies

Functional class distinction; verify in target assay system

Evidence Dimension	P-glycoprotein Inhibition Activity
Target Compound Data	Not a primary P-gp inhibitor (PKC/PPI active)
Comparator Or Baseline	Euphorbia factor L10: P-gp inhibition IC50 ~1-10 µM
Quantified Difference	Functional class distinction
Conditions	P-gp transport assays for L10; lathyrane cytotoxicity IC50 range

Why This Matters

Researchers investigating PKC-mediated signaling or PPI networks should select 17-Hydroxyisolathyrol rather than P-gp-modulating lathyrane esters.

• [1] Appendino G, et al. A New P-Glycoprotein Inhibitor from the Caper Spurge (Euphorbia lathyris). J Nat Prod. 2002. The macrocyclic lathyrane polyester Euphorbia factor L10 showed powerful inhibition of the transport activity of P-glycoprotein, with IC50 values in the 1-10 µM range. View Source
• [2] Kemboi D, et al. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship. Molecules. 2021 Aug 20;26(16):5055. doi: 10.3390/molecules26165055. IC50 values ranging from 10–50 µM. View Source

Research Tool Utility: Ion Channel and Antibody Studies vs. Cytotoxic Lathyrane Scaffolds

17-Hydroxyisolathyrol has been employed as a research tool to study ion channels, antibodies, and other proteins in cell biology and pharmacology , distinguishing it from cytotoxic lathyrane diterpenes (e.g., Euphorbia factor L2 induces apoptosis in A549 lung carcinoma cells) [1]. This tool compound designation reflects its non-cytotoxic application profile.

Research Tool Utility

Reported

Ion channel / antibody studies tool vs. Euphorbia factor L2 apoptosis inducer

Non-cytotoxic scaffold for extended cell-based assays

Application reported; validate for specific ion channel target

Evidence Dimension	Research Application Domain
Target Compound Data	Ion channel / antibody / protein studies
Comparator Or Baseline	Euphorbia factor L2: Apoptosis induction in A549 cells
Quantified Difference	Qualitative application distinction
Conditions	Vendor-reported research tool applications

Why This Matters

Users requiring a lathyrane scaffold for non-cytotoxic signaling or protein interaction studies should procure 17-Hydroxyisolathyrol rather than apoptosis-inducing esterified analogs.

• [1] Lin M, et al. Euphorbia factor L2 induces apoptosis in A549 cells through the mitochondrial pathway. Acta Pharm Sin B. 2016 Jul;6(4):361-7. doi: 10.1016/j.apsb.2016.05.004. View Source

17-Hydroxyisolathyrol Applications: PKC Signaling, PPI Studies, and Lathyrane SAR Research

PKC-Mediated Signal Transduction Studies Requiring Moderate-Potency Lathyrane Activator

17-Hydroxyisolathyrol is suitable for investigating PKC activation in cellular signaling contexts where the high potency of ingenol mebutate (EC50 ~0.1 nM) may saturate responses prematurely . The estimated low-to-mid micromolar potency of lathyrane PKC activators enables titration across a broader concentration range, facilitating dose-response studies of PKC-dependent pathways without the toxicity associated with phorbol esters or esterified lathyrane cytotoxics [1].

Protein-Protein Interaction and FKBP Ligand Screening

As an inhibitor of protein-protein interactions and a demonstrated FKBP ligand, 17-Hydroxyisolathyrol serves as a probe compound for PPI network analysis and FKBP-dependent pathway modulation . This activity distinguishes it from cytotoxic lathyrane esters such as Euphorbia factors L1-L3 and L8-L9, which primarily induce apoptosis and modulate multidrug resistance [1]. Researchers investigating non-cytotoxic modulation of protein interaction networks should prioritize this compound.

Lathyrane Diterpene Structure-Activity Relationship (SAR) Studies

17-Hydroxyisolathyrol provides a reference scaffold for SAR investigations of C-17 hydroxylation effects on lathyrane diterpene activity. The compound's MW 350.45 and C-17 hydroxyl group distinguish it from unhydroxylated lathyrol (MW 334.45), enabling comparative studies of how hydroxylation at this position affects solubility, metabolic stability, and target engagement . SAR reviews indicate that hydroxylation patterns critically determine the anticancer and anti-inflammatory activities of Euphorbia diterpenes, with a free hydroxyl group at position C-3 enhancing activity [1].

Cell Biology and Pharmacology Tool Compound for Ion Channel and Antibody Research

17-Hydroxyisolathyrol is documented as a research tool for studying ion channels, antibodies, and other proteins in cell biology and pharmacology . Unlike apoptosis-inducing lathyrane esters such as Euphorbia factor L2, which induces A549 lung carcinoma cell death via the mitochondrial pathway, 17-Hydroxyisolathyrol's non-cytotoxic profile makes it appropriate for extended cell-based assays and protein interaction studies [1].

Application

Selection Property

Validation Focus

PKC-mediated signaling studies

Lathyrane PKC activator with moderate activation range

Dose-response PKC pathway modulation

PPI inhibition and FKBP ligand screening

Non-cytotoxic PPI / FKBP interaction probe

FKBP binding and PPI network analysis

Lathyrane diterpene SAR studies

C-17 hydroxylated lathyrane scaffold

Hydroxylation-dependent activity and polarity comparison

Cell biology tool for ion channel / antibody research

Non-cytotoxic lathyrane research tool

Extended cell-based assay compatibility

• [1] Kemboi D, et al. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship. Molecules. 2021 Aug 20;26(16):5055. doi: 10.3390/molecules26165055. View Source